2-Amino-4,5-difluoro-3-methylbenzonitrile
Cat. No. B8348231
M. Wt: 168.14 g/mol
InChI Key: NRMNKEKAAAVREC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04880806
Procedure details
To a solution of 2-amino-4,5-difluoro-3-methylthiomethylbenzonitrile (4.0 g) in ethanol (80 ml) are added Raney nickel (40 ml) with ethanol (80 ml). The mixture is stirred at 40°-50° C. for 30 minutes, and then filtered. To the filtrate is added water, the reaction mixture is extracted with ethyl acetate. The extract is dried over magnesium sulfate and concentrated. The product is recrystallized from n-hexane to give 2-amino-4,5-difluoro-3-methylbenzonitrile (2.4 g), as a white crystal, m.p. 114°-116° C.
Name
2-amino-4,5-difluoro-3-methylthiomethylbenzonitrile
Quantity
4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:9]([CH2:10]SC)=[C:8]([F:13])[C:7]([F:14])=[CH:6][C:3]=1[C:4]#[N:5]>C(O)C.[Ni]>[NH2:1][C:2]1[C:9]([CH3:10])=[C:8]([F:13])[C:7]([F:14])=[CH:6][C:3]=1[C:4]#[N:5]
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Inputs
Step One
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Name
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2-amino-4,5-difluoro-3-methylthiomethylbenzonitrile
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Quantity
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4 g
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Type
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reactant
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Smiles
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NC1=C(C#N)C=C(C(=C1CSC)F)F
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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40 mL
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at 40°-50° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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ADDITION
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Type
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ADDITION
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Details
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To the filtrate is added water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction mixture is extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extract is dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product is recrystallized from n-hexane
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C#N)C=C(C(=C1C)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
